3-chloro-N-[2-(dimethylamino)ethyl]-4-[(1-isopropyl-4-piperidinyl)oxy]benzamide

• IUPAC Name: 3-chloro-N-[2-(dimethylamino)ethyl]-4-(1-propan-2-ylpiperidin-4-yl)oxybenzamide
• InChI: InChI=1S/C19H30ClN3O2/c1-14(2)23-10-7-16(8-11-23)25-18-6-5-15(13-17(18)20)19(24)21-9-12-22(3)4/h5-6,13-14,16H,7-12H2,1-4H3,(H,21,24)
• InChI Key: SEMXFSQIUDYJFF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)OC2=C(C=C(C=C2)C(=O)NCCN(C)C)Cl
• Molecular Formula: C19H30ClN3O2
• Molecular Weight: 367.9 g/mol

Description

3-chloro-N-[2-(dimethylamino)ethyl]-4-[(1-isopropyl-4-piperidinyl)oxy]benzamide, also known as JNJ-31020028, is a novel small molecule that has been developed as a potential therapeutic agent for the treatment of various neurological disorders. This compound was first synthesized by Janssen Research & Development, LLC, a subsidiary of Johnson & Johnson, and has since been the subject of extensive scientific research.

Mechanism of Action

The exact mechanism of action of 3-chloro-N-[2-(dimethylamino)ethyl]-4-[(1-isopropyl-4-piperidinyl)oxy]benzamide is not fully understood, but it is thought to involve the modulation of dopamine and serotonin neurotransmission. This compound has been shown to increase dopamine release in the prefrontal cortex and striatum, which are regions of the brain that are involved in the regulation of movement and reward. This compound has also been shown to increase serotonin release in the prefrontal cortex, which is involved in the regulation of mood and cognition.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including the modulation of dopamine and serotonin neurotransmission. This compound has been shown to increase dopamine release in the prefrontal cortex and striatum, which may contribute to its potential therapeutic effects in the treatment of movement disorders and addiction. This compound has also been shown to increase serotonin release in the prefrontal cortex, which may contribute to its potential therapeutic effects in the treatment of mood disorders and cognitive deficits.

Advantages and Limitations for Lab Experiments

3-chloro-N-[2-(dimethylamino)ethyl]-4-[(1-isopropyl-4-piperidinyl)oxy]benzamide has several advantages and limitations for lab experiments. One advantage is that it has a high affinity for the dopamine D2 receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. Another advantage is that it has a moderate affinity for the serotonin 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in mood and cognition. One limitation is that it has a relatively short half-life in vivo, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for the research and development of 3-chloro-N-[2-(dimethylamino)ethyl]-4-[(1-isopropyl-4-piperidinyl)oxy]benzamide. One direction is to further investigate its potential therapeutic applications in the treatment of various neurological disorders, such as Parkinson's disease, schizophrenia, and depression. Another direction is to develop more potent and selective derivatives of this compound that have improved pharmacokinetic properties and therapeutic efficacy. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on neurotransmission and behavior.
Conclusion
In conclusion, this compound is a novel small molecule that has been developed as a potential therapeutic agent for the treatment of various neurological disorders. This compound has been the subject of extensive scientific research due to its potential therapeutic applications and its ability to modulate dopamine and serotonin neurotransmission. While this compound has several advantages and limitations for lab experiments, there are several future directions for its research and development that may lead to the discovery of new and improved therapeutic agents.

Scientific Research Applications

3-chloro-N-[2-(dimethylamino)ethyl]-4-[(1-isopropyl-4-piperidinyl)oxy]benzamide has been the subject of extensive scientific research due to its potential therapeutic applications. This compound has been shown to have a high affinity for the dopamine D2 receptor, which is involved in the regulation of many physiological processes, including movement, reward, and motivation. This compound has also been shown to have a moderate affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood and cognition.